Cas no 83826-10-2 (Butanedioic acid, decyl-, dimethyl ester)

Butanedioic acid, decyl-, dimethyl ester structure
83826-10-2 structure
Product name:Butanedioic acid, decyl-, dimethyl ester
CAS No:83826-10-2
MF:C16H30O4
MW:286.407005786896
CID:668371
PubChem ID:22733695

Butanedioic acid, decyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, decyl-, dimethyl ester
    • dimethyl 2-decylbutanedioate
    • 83826-10-2
    • DTXSID10627924
    • SCHEMBL6863926
    • Inchi: InChI=1S/C16H30O4/c1-4-5-6-7-8-9-10-11-12-14(16(18)20-3)13-15(17)19-2/h14H,4-13H2,1-3H3
    • InChI Key: FUUSMEUQTOULKC-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCC(CC(=O)OC)C(=O)OC

Computed Properties

  • Exact Mass: 286.21440943g/mol
  • Monoisotopic Mass: 286.21440943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 14
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 52.6Ų

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